N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide

• IUPAC Name: 5-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-23-15-7-3-13(4-8-15)12-20-19(22)17-11-18(25-21-17)14-5-9-16(24-2)10-6-14/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key: PVDPWARBRUSZDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=NOC(=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide, also known as LY294002, is a synthetic compound that has been widely used in scientific research. It was first developed as a potent inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway, which is a key regulator of cell growth, survival, and metabolism. Since its discovery, LY294002 has been extensively studied for its biochemical and physiological effects, as well as its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide involves the inhibition of the PI3K pathway, which is activated by growth factors and cytokines. PI3K catalyzes the conversion of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), which in turn activates downstream effectors such as Akt and mTOR. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide binds to the ATP-binding site of PI3K and prevents its activation, thereby blocking the downstream signaling cascade.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been shown to have a wide range of biochemical and physiological effects in various cell types and tissues. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, as well as promote autophagy and regulate glucose metabolism in normal cells. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has also been shown to have anti-inflammatory and neuroprotective effects in animal models of disease.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has several advantages as a tool compound for scientific research. It is a highly specific inhibitor of the PI3K pathway, and its effects can be easily measured using various assays such as Western blotting, ELISA, and flow cytometry. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to its use. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been shown to have off-target effects on other kinases, and its potency can vary depending on the cell type and experimental conditions. In addition, N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide is not suitable for in vivo experiments due to its poor bioavailability and rapid metabolism.

Future Directions

There are several future directions for the use of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide in scientific research. One area of interest is the development of more potent and selective inhibitors of the PI3K pathway, which could be used to study its role in disease development and progression. Another area of interest is the use of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide in combination with other drugs or therapies, which could enhance its efficacy and reduce its side effects. Finally, there is a need for more research on the off-target effects of N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide and its potential toxicity in vivo, in order to improve its safety and reliability as a tool compound.

Scientific Research Applications

N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been widely used as a tool compound in scientific research to investigate the role of the PI3K pathway in various cellular processes. It has been shown to inhibit the activity of all class I PI3K isoforms, as well as other kinases such as mTOR, DNA-PK, and CK2. N-(4-methoxybenzyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been used to study the regulation of cell growth, apoptosis, autophagy, and metabolism, as well as the development of cancer, diabetes, and neurodegenerative diseases.